Cas no 113807-90-2 (1H-Benzocycloheptene-3-methanol,2,4a,5,6,7,8,9,9a-octahydro-5,5-dimethyl-9-methylene- (9CI))

1H-Benzocycloheptene-3-methanol,2,4a,5,6,7,8,9,9a-octahydro-5,5-dimethyl-9-methylene- (9CI) structure
113807-90-2 structure
Product Name:1H-Benzocycloheptene-3-methanol,2,4a,5,6,7,8,9,9a-octahydro-5,5-dimethyl-9-methylene- (9CI)
CAS No:113807-90-2
MF:C15H24O
MW:220.350464820862
CID:170122
Update Time:2024-03-01

1H-Benzocycloheptene-3-methanol,2,4a,5,6,7,8,9,9a-octahydro-5,5-dimethyl-9-methylene- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzocycloheptene-3-methanol,2,4a,5,6,7,8,9,9a-octahydro-5,5-dimethyl-9-methylene- (9CI)
    • (-)-a-Torosol
    • a-Torosol
    • 1H-Benzocycloheptene-3-methanol, 2,4a,5,6,7,8,9,9a-octahydro-5,5-dimethyl-9-methylene- (9CI)
    • Inchi: 1S/C15H24O/c1-11-5-4-8-15(2,3)14-9-12(10-16)6-7-13(11)14/h9,13-14,16H,1,4-8,10H2,2-3H3
    • InChI Key: MEEBLBVTPMZTSU-UHFFFAOYSA-N
    • SMILES: C12C=C(CO)CCC1C(=C)CCCC2(C)C

Computed Properties

  • Exact Mass: 272.08309
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • XLogP3: 4.159

Experimental Properties

  • Density: 0.97±0.1 g/cm3(Predicted)
  • Boiling Point: 322.3±21.0 °C(Predicted)
  • PSA: 52.54
  • pka: 14.82±0.10(Predicted)
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